Cas no 2003815-32-3 ({1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine)
{1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine
- {1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine
- EN300-1280729
- 2003815-32-3
-
- Inchi: 1S/C12H24N2O/c13-9-12-5-6-14(12)7-8-15-10-11-3-1-2-4-11/h11-12H,1-10,13H2
- InChI Key: CGUYGQDVWIVSPO-UHFFFAOYSA-N
- SMILES: O(CCN1CCC1CN)CC1CCCC1
Computed Properties
- Exact Mass: 212.188863393g/mol
- Monoisotopic Mass: 212.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.5Ų
{1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1280729-0.05g |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 0.05g |
$1261.0 | 2023-06-07 | ||
| Enamine | EN300-1280729-0.1g |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 0.1g |
$1320.0 | 2023-06-07 | ||
| Enamine | EN300-1280729-0.25g |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 0.25g |
$1381.0 | 2023-06-07 | ||
| Enamine | EN300-1280729-0.5g |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 0.5g |
$1440.0 | 2023-06-07 | ||
| Enamine | EN300-1280729-1.0g |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 1g |
$1500.0 | 2023-06-07 | ||
| Enamine | EN300-1280729-2.5g |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 2.5g |
$2940.0 | 2023-06-07 | ||
| Enamine | EN300-1280729-5.0g |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 5g |
$4349.0 | 2023-06-07 | ||
| Enamine | EN300-1280729-10.0g |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 10g |
$6450.0 | 2023-06-07 | ||
| Enamine | EN300-1280729-50mg |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 50mg |
$1068.0 | 2023-10-01 | ||
| Enamine | EN300-1280729-100mg |
{1-[2-(cyclopentylmethoxy)ethyl]azetidin-2-yl}methanamine |
2003815-32-3 | 100mg |
$1119.0 | 2023-10-01 |
{1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on {1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine
Introduction to {1-2-(Cyclopentylmethoxy)Ethylazetidin-2-yl}Methanamine (CAS No. 2003815-32-3)
The compound {1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine, identified by the CAS number 2003815-32-3, is a specialized chemical entity with unique structural and functional properties. This compound has garnered attention in various scientific and industrial domains due to its potential applications in drug discovery, material science, and advanced chemical synthesis. The cyclopentylmethoxy group within its structure contributes to its distinct reactivity and selectivity, making it a valuable component in modern chemical research.
Recent studies have highlighted the significance of azetidine derivatives, such as this compound, in medicinal chemistry. The azetidine ring system is known for its ability to modulate pharmacokinetic properties, including bioavailability and metabolic stability. This has led researchers to explore the use of {1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine in the development of novel therapeutic agents targeting various disease states.
The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the cyclopentylmethoxy group is achieved through a carefully designed substitution reaction, ensuring high yield and purity. This compound's structure also allows for further functionalization, enabling scientists to tailor its properties for specific applications.
In terms of physical properties, {1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine exhibits a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures, including chromatographic separations and spectroscopic analyses.
One of the most promising areas of research involving this compound is its role in drug delivery systems. The azetidine moiety has been shown to enhance the permeability of certain drugs across biological membranes, potentially improving their efficacy. Additionally, the cyclopentylmethoxy group may contribute to prolonged retention times within the body, which is advantageous for chronic disease management.
Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of {1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine. Quantum mechanical calculations have revealed that the compound's π-electron density distribution plays a critical role in its interaction with biological targets. This understanding has paved the way for more precise design of analogs with enhanced therapeutic profiles.
In conclusion, {1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine (CAS No. 2003815-32
2003815-32-3 ({1-2-(cyclopentylmethoxy)ethylazetidin-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)